3-(Benzenesulfinyl)-1-methyl-1H-indole

• CAS No.: 108698-57-3
• Molecular Formula: C15H13NOS
• Molecular Weight: 255.3 g/mol
• IUPAC Name: 3-(benzenesulfinyl)-1-methylindole
• InChI: InChI=1S/C15H13NOS/c1-16-11-15(13-9-5-6-10-14(13)16)18(17)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key: JDJYMBWIFUCFTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)S(=O)C3=CC=CC=C3

Description

3-(Benzenesulfinyl)-1-methyl-1H-indole is a useful research compound. Its molecular formula is C15H13NOS and its molecular weight is 255.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium hydride in mineral oil (60% suspension, 0.036 g, 0.90 mmol) was suspended in dry dimethylformamide (10 ml) and a solution of 3-phenylsulfinylindole (0.200 g, 0.82 mmol) in dry dimethylformamide (10 ml) was added dropwise thereto with stirring. After 0.5 hours at room temperature, methyl iodide (0.057 ml) was added and fifteen minutes thereafter the mixture was diluted with water. The product was extracted into benzene, the extract dried and evaporated in vacuo. Crystallization of the residue from ethyl acetate-ether gave the title compound as a solid.